1-(4-methylphenyl)-5-oxo-N-phenylpyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-methylphenyl)-5-oxo-N-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H18N2O2/c1-13-7-9-16(10-8-13)20-12-14(11-17(20)21)18(22)19-15-5-3-2-4-6-15/h2-10,14H,11-12H2,1H3,(H,19,22)
• InChI Key: NEOPHKNALQAXPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC=CC=C3
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

1-(4-methylphenyl)-5-oxo-N-phenylpyrrolidine-3-carboxamide is an organic compound with a complex structure that includes a pyrrolidine ring, a phenyl group, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-methylphenyl)-5-oxo-N-phenylpyrrolidine-3-carboxamide typically involves multi-step organic reactions. One common method involves the reaction of 4-methylbenzaldehyde with an appropriate amine to form an imine intermediate. This intermediate is then subjected to cyclization reactions to form the pyrrolidine ring.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Catalysts and solvents are carefully selected to ensure efficient reactions and minimal by-products .

Chemical Reactions Analysis

Types of Reactions

1-(4-methylphenyl)-5-oxo-N-phenylpyrrolidine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the phenyl ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), Chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), Lithium aluminum hydride (LiAlH4)

Substitution: Various nucleophiles under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

1-(4-methylphenyl)-5-oxo-N-phenylpyrrolidine-3-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-methylphenyl)-5-oxo-N-phenylpyrrolidine-3-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

4-Methylpropiophenone: Shares a similar phenyl group but differs in the functional groups attached.

1-(4-Methylphenyl)ethylamine: Similar in having a 4-methylphenyl group but differs in the amine functionality.

Uniqueness

1-(4-methylphenyl)-5-oxo-N-phenylpyrrolidine-3-carboxamide is unique due to its combination of a pyrrolidine ring and carboxamide group, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications .